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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932

Propylene glycol diacetate, also known by its IUPAC name 2-acetyloxypropyl acetate, is a
versatile organic solvent with a range of applications in various industries, including
pharmaceuticals. This technical guide provides a detailed overview of its chemical identity,
physicochemical properties, synthesis, and key data relevant to its use in research and
development.

Chemical Identifiers

Identifier Value
CAS Number 623-84-7[1][2][3]
IUPAC Name 2-acetyloxypropyl acetate[1][4]

1,2-Propylene diacetate, Propane-1,2-diyl

Synonyms diacetate, 1,2-Diacetoxypropane, PGDA[1][2][4]
[5][6]

Molecular Formula C7H1204[1][2]

Molecular Weight 160.17 g/mol [1][2]

EC Number 210-817-6[1][2][3][4]

Physicochemical Properties
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Propylene glycol diacetate is a clear, colorless, and practically odorless liquid.[6][7] It is

characterized by a high boiling point and flash point, contributing to its safe handling and

storage.[6][7] It is soluble in organic solvents like alcohols and ethers but has low solubility in

water.[2][5]
Property Value
Density 1.05 g/cm3 at 20 °CJ[5]
Boiling Point 190-191 °CJ[2][5]
Flash Point 87 °C (closed cup)[?]

Vapor Pressure

<1 hPa at 20 °C[2]

Autoignition Temperature 431 °C[2]
Solubility in Water 90 g/L[2]
LogP 0.82[5]

Refractive Index

1.412 - 1.416 at 20 °C[8]

Toxicological Data

Propylene glycol diacetate exhibits a favorable toxicological profile and is readily

biodegradable.[7] It is considered to be of low concern for toxicity.[9]

Test Species Route Value
LD50 Rabbit Oral 13530 mg/kg[5]
LD50 Rat Oral 13530 mg/kg

Poecilia reticulata

LC50 (Fish) Guooy)

- 82 mg/L (96 h)

Daphnia magna

EC50 (Invertebrate)
(Water flea)

- 237 mg/L (48 h)

Pseudokirchneriella
ECS0 (Algae) subcapitata

- 171 mg/L (72 h)
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Synthesis of Propylene Glycol Diacetate

The most common method for synthesizing propylene glycol diacetate is through the
esterification of propylene glycol with acetic acid.[5] This reaction is typically catalyzed by an
acid.

This protocol is a generalized representation of the synthesis process.

o Reactant Preparation: Propylene glycol and an excess of acetic acid are mixed in a suitable
reactor in a specific molar ratio. The excess acetic acid helps to drive the reaction towards
the formation of the di-ester.[5]

o Catalyst Addition: An acid catalyst, such as sulfuric acid, p-toluenesulfonic acid, or an acidic
ion-exchange resin, is added to the mixture.[5]

» Reaction Conditions: The reaction mixture is heated to a temperature range of 120-150 °C.
[5] The reaction is monitored by measuring the amount of water produced as a byproduct.[5]

e Product Isolation: Upon completion of the reaction, the excess acetic acid and the water
byproduct are removed, typically via distillation.[5]

 Purification: The crude propylene glycol diacetate is then purified through further distillation
or other separation techniques to achieve the desired level of purity.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b174932?utm_src=pdf-body
https://www.benchchem.com/product/b174932?utm_src=pdf-body
https://epchems.com/product-pgda/
https://epchems.com/product-pgda/
https://epchems.com/product-pgda/
https://epchems.com/product-pgda/
https://epchems.com/product-pgda/
https://epchems.com/product-pgda/
https://www.benchchem.com/product/b174932?utm_src=pdf-body
https://epchems.com/product-pgda/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Propylene Glycol Diacetate
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Propylene Glycol Diacetate
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A flowchart of the synthesis of propylene glycol diacetate.

Applications in Research and Drug Development

Propylene glycol diacetate's properties make it a valuable component in various applications,
including as a solvent, emulsifier, and solubilizer in pharmaceutical formulations.[6][10] Its low
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toxicity profile is particularly advantageous in drug development.[9][11]

Role of Propylene Glycol Diacetate in Pharmaceutical Formulations
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Roles of propylene glycol diacetate in drug formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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